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Compound of Interest

Compound Name: 4,5,6-Trimethyl-pyrimidine-2-thiol
CAS No.: 17697-92-6
Cat. No.: B095379
Get Quote
. J

CAS No: 17697-92-6 | Formula: C7H10N2S | MW: 154.23 g/mol

Executive Summary & Application Scope

This technical guide provides a rigorous safety and operational framework for handling 4,5,6-
Trimethyl-pyrimidine-2-thiol. Unlike generic Safety Data Sheets (SDS), this document
integrates regulatory hazard data with practical laboratory workflows, specifically addressing
the compound's susceptibility to oxidative degradation and its characteristic organosulfur odor
profile.

Primary Applications:

» Pharmaceutical Synthesis: A core heterocyclic building block for functionalizing pyrimidine
scaffolds in drug discovery (e.g., potential antiviral or antimetabolite analogs).

e Coordination Chemistry: Acts as an N,S-donor ligand for transition metals.

o Surface Chemistry: Self-Assembled Monolayers (SAMs) on gold/metal surfaces due to the
thiol moiety.
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Physicochemical Characterization

Accurate characterization is the first line of safety. The thiol tautomerism (thione-thiol
equilibrium) dictates its reactivity and solubility.

Property Specification Operational Implication

Dust generation risk; requires
Physical State Solid (Powder/Crystalline) anti-static weighing

procedures.

Darkening indicates oxidation
Color White to Pale Yellow S )
to disulfide (impurity).

Poor water solubility. Use
Solubility DMSO, Methanol, Ethanol degassed organic solvents to

prevent oxidation.

Critical: Air sensitive. Store
Storage 2-8°C, Inert Atmosphere under Argon/Nitrogen to inhibit

disulfide dimerization.

Low odor threshold; requires
Odor Characteristic Stench (Thiol) dedicated fume hood and

bleach traps.

Hazard Assessment & Toxicology (GHS)

Signal Word:WARNING

GHS Classifications & Mechanistic Risks
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Hazard Code Statement Mechanistic Insight

Pyrimidine antimetabolites can
H302 Harmful if swallowed interfere with DNA/RNA

synthesis pathways.

Lipophilic thiols penetrate the
H312 Harmful in contact with skin stratum corneum; potential for

systemic toxicity.

Mucosal absorption is rapid;
H332 Harmful if inhaled thiol vapors cause respiratory

irritation and olfactory fatigue.

Acidic nature of the -SH proton
H315/H319 Skin/Eye Irritation (pKa ~7-8) causes local tissue
irritation.

The "Thiol" Factor: Olfactory Fatigue

Warning: Like many organosulfur compounds, this chemical can cause olfactory fatigue
(temporary loss of smell) after prolonged exposure. Do not rely on odor intensity as an indicator
of concentration.

Operational Safety & Handling Protocols

Standard Operating Procedure (SOP) Design

Engineering Controls: The Containment Hierarchy

Handling must occur in a Class Il Fume Hood or Glovebox.
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Engineering Controls Hierarchy
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Figure 1: Engineering control hierarchy emphasizing containment to prevent odor release and
exposure.

Protocol: Odor Control & Waste Neutralization

Thiols require active neutralization. Do not dispose of directly into organic waste streams
without pretreatment if the odor is potent.

o Preparation: Prepare a 10% Sodium Hypochlorite (Bleach) solution.

o Glassware Treatment: Immediately submerge all spatulas, flasks, and weigh boats in the
bleach bath.

o Mechanism:

(Oxidation to less odorous disulfide).

o Further Oxidation: Stronger oxidation converts disulfides to sulfonates (odorless).

e Soak Time: Allow 24 hours for full oxidation before washing with soap/water.
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Experimental Workflow: Synthesis & Usage

To maintain scientific integrity (purity) and safety, follow this "Inert-to-Quench™ workflow.

Solubilization & Reaction Setup

e Solvent Choice: Use anhydrous, degassed solvents (DMSO, DMF, or MeOH). Dissolved
oxygen rapidly converts the thiol to the disulfide dimer (2,2'-disulfanediylbis(4,5,6-
trimethylpyrimidine)), altering stoichiometry.

o Base Handling: If deprotonating (forming the thiolate), add base (e.g., NaH, K2CQO3) slowly
at 0°C. The thiolate anion is a more aggressive nucleophile and skin irritant than the neutral
thiol.

Storage Lifecycle Diagram
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Figure 2: Lifecycle management ensuring compound integrity and safe disposal.

Emergency Response Protocols
Accidental Release (Spill)

o Evacuate: If spill is >1g outside a hood, evacuate the lab due to odor/inhalation risk.

o PPE: Wear double nitrile gloves, lab coat, and a half-mask respirator with Organic
Vapor/Acid Gas cartridges (yellow/magenta).

o Neutralize: Cover spill with absorbent pads soaked in 10% Bleach. Let sit for 20 minutes.

o Cleanup: Collect pads into a wide-mouth jar, seal, and label as "Thiol Waste + Bleach."
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First Aid

+ Eye Contact: Rinse immediately with water for 15 minutes.[1][2] Do not use neutralizing eye
drops.

¢ Skin Contact: Wash with soap and water.[1][2][3] Note: Thiol odors can cling to skin. A wash
with a weak slurry of baking soda can help neutralize the odor, but soap is primary for
removal.

+ Inhalation: Move to fresh air immediately. If breathing is difficult, administer oxygen (trained
personnel only).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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